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Compound of Interest

Compound Name: Iron(lll) perchlorate hydrate

Cat. No.: B098410

Technical Support Center: Iron(lll) Perchlorate
Hydrate

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with iron(lll) perchlorate hydrate. Please consult this
information carefully to avoid hazardous conditions during your experiments.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with iron(lll) perchlorate hydrate?

Al: Iron(lll) perchlorate hydrate is a strong oxidizer and poses a significant fire and explosion
risk, especially when in contact with combustible or organic materials.[1][2][3][4] It is also
hygroscopic, meaning it readily absorbs moisture from the air.[1][4] The substance can cause
skin and serious eye irritation, as well as respiratory irritation.[2][4] Extreme care should be
taken as it is potentially explosive.[5]

Q2: What specific materials are incompatible with iron(lll) perchlorate hydrate?
A2: You must avoid contact with a range of materials, including:
e Reducing agents[1][6][7]

o Combustible materials[1][6][7]
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Organic materials[3][6]

Strong acids[6][8]

Powdered metals[6][8]

Magnesium([6][8]

Mixtures with these substances can be shock-sensitive and may lead to fire or explosions.[3][6]
Q3: What environmental conditions should be strictly avoided?

A3: To ensure safety, avoid the following conditions:

o Excess heat: Do not expose the compound to high temperatures or sources of ignition like
sparks or open flames.[1][2][7]

e Moisture: As the compound is hygroscopic, it should be protected from moist air or water.[1]
[7] It is recommended to store it under an inert atmosphere like nitrogen.[4]

Q4: Are there specific storage recommendations for iron(lll) perchlorate hydrate?

A4: Yes, proper storage is critical. Store in a tightly closed, original container in a dry, cool, and
well-ventilated area.[4][7][9] It should be kept separate from incompatible materials, particularly
combustibles and organic substances.[6][7][10]

Q5: What happens if iron(lll) perchlorate hydrate decomposes?

A5: Hazardous decomposition products include hydrogen chloride and iron oxides, which can
be released, particularly under fire conditions.[1][6]
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© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.americanelements.com/iron-iii-perchlorate-hydrate-15201-61-3
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/334081
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/334081
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/334081
https://www.americanelements.com/iron-iii-perchlorate-hydrate-15201-61-3
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.fishersci.no/store/msds?partNumber=11321758&countryCode=NO&language=en
https://sds.strem.com/sd93-2673_US.pdf
https://www.fishersci.com/store/msds?partNumber=AA11647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.no/store/msds?partNumber=11321758&countryCode=NO&language=en
https://www.fishersci.com/store/msds?partNumber=AA11647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA11647~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2019:05:32~~Iron(III
https://www.benchchem.com/product/b098410?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA11647~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2019:05:32~~Iron(III
https://www.fishersci.com/store/msds?partNumber=AA11647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nanochemazone.com/product/ironiii-perchlorate-hydrate-powder/
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA11647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-010_PerchloricAcidSafetyGuidelines.pdf
https://www.benchchem.com/product/b098410?utm_src=pdf-body
https://www.fishersci.no/store/msds?partNumber=11321758&countryCode=NO&language=en
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue Encountered Potential Cause

Recommended Action

) ) ) Accidental mishandling during
Spill of solid material
transfer.

Evacuate the area. Avoid
generating dust.[6] Wearing
appropriate personal protective
equipment (PPE), sweep up
the material and place it into a
suitable, labeled container for
disposal.[4][11] Do not let the

product enter drains.[6]

Discoloration or caking of the Absorption of moisture due to

solid improper storage.

The material may be
compromised. Do not use it.
Review your storage
procedures to ensure the
container is tightly sealed and

stored in a dry environment.[4]

[6]

) ] Contamination with an
Unexpected reaction or fuming ] ]
incompatible material.

If it is safe to do so, isolate the
container. Evacuate the
immediate area and alert
safety personnel. Do not
attempt to neutralize or clean
up without proper training and

equipment.

) Inadequate personal protective
Skin or eye contact i
equipment.

For skin contact, immediately
wash with plenty of soap and
water for at least 15 minutes.
[1][4] For eye contact, rinse
cautiously with water for
several minutes, removing
contact lenses if present and
easy to do.[2][4] Seek medical

attention if irritation persists.[1]

[2]
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Quantitative Safety Data

Specific quantitative data for properties such as decomposition temperature and shock
sensitivity of iron(lll) perchlorate hydrate are not consistently available in standard safety
data sheets.[1][6] The primary safety focus should be on its strong oxidizing nature and its
reactivity with incompatible materials.

Parameter Value Source

Oxidizing Properties Strong Oxidizer, Category 2 [2][6]

H272: May intensify fire;
oxidizerH315: Causes skin

Hazard Statements irritationH319: Causes serious [2]
eye irritationH335: May cause

respiratory irritation

Experimental Protocol: Safe Handling of Iron(lll)
Perchlorate Hydrate

This protocol outlines the minimum safety requirements for handling iron(lll) perchlorate
hydrate. Always consult your institution's specific safety guidelines and the material's Safety
Data Sheet (SDS) before beginning any work.

1. Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile rubber), a lab coat, and chemical safety goggles or a face
shield.[1][2][6]

N

. Engineering Controls:

Handle the material in a well-ventilated area, preferably within a chemical fume hood.[4][6]

Ensure an eyewash station and safety shower are readily accessible.[11][12]

w

. Handling Procedures:
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o Before use, inspect the container for any signs of damage or contamination.

e Avoid the formation of dust.[4][6]

e Use non-metallic (e.g., Teflon-coated) spatulas and tools to prevent friction and sparks.
e Weigh out only the minimum amount of material required for your experiment.

o Keep the container tightly closed when not in use.[2][4]

4. Waste Disposal:

» Dispose of unused material and contaminated items as hazardous waste in accordance with
local, state, and federal regulations. Do not mix with other waste, especially combustible
materials.[8]
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Caption: Logical relationships of conditions to avoid with Iron(lll) Perchlorate Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b098410?utm_src=pdf-body
https://www.benchchem.com/product/b098410?utm_src=pdf-custom-synthesis
https://www.fishersci.no/store/msds?partNumber=11321758&countryCode=NO&language=en
https://sds.strem.com/sd93-2673_US.pdf
https://www.americanelements.com/iron-iii-perchlorate-hydrate-15201-61-3
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA11647~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2019:05:32~~Iron(III
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2163259.htm
https://www.cdhfinechemical.com/images/product/msds/70_665275430_FERRICPERCHLORATEAR-CASNO-15201-61-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA11647&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/334081
https://www.nanochemazone.com/product/ironiii-perchlorate-hydrate-powder/
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-010_PerchloricAcidSafetyGuidelines.pdf
https://pim-resources.coleparmer.com/sds/71955.pdf
https://www.fishersci.com/store/msds?partNumber=AA11646&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b098410#conditions-to-avoid-when-working-with-iron-iii-perchlorate-hydrate
https://www.benchchem.com/product/b098410#conditions-to-avoid-when-working-with-iron-iii-perchlorate-hydrate
https://www.benchchem.com/product/b098410#conditions-to-avoid-when-working-with-iron-iii-perchlorate-hydrate
https://www.benchchem.com/product/b098410#conditions-to-avoid-when-working-with-iron-iii-perchlorate-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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